Cas no 2231-91-6 (2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• CAS No: 2231-91-6
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• MDL: MFCD00080541
• CID: 250156
• PubChem ID: 11746279
• Update Time: 2025-10-16

2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• L-Menthyl Methacrylate
• ((-)-menthyloxy)acetyl chloride
• (-)-menthyl methacrylate
• (1R,2S,5R)-(menthyloxy)acetyl chloride
• (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl 2-methylacrylate
• (2-(((1R,2S,5R)-2-isopropyl-5-methylcyclohexyl)oxy)acetyl chloride)
• [(2-Isopropyl-5-methylcyclohexyl)oxy]acetyl chloride
• 2-l-menthyloxyacetyl chloride
• L-menthoxyacetyl chloride
• menthyl 2-methyl propenoate
• menthyl methacrylate
• 2231-91-6
• SCHEMBL5354058
• [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] 2-methylprop-2-enoate
• VYPRXWXGLLURNB-FRRDWIJNSA-N
• (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl methacrylate
• L-MENTHYLMETHACRYLATE

• MDL： MFCD00080541
• Inchi： 1S/C14H24O2/c1-9(2)12-7-6-11(5)8-13(12)16-14(15)10(3)4/h9,11-13H,3,6-8H2,1-2,4-5H3/t11-,12+,13-/m1/s1
• InChI Key： VYPRXWXGLLURNB-FRRDWIJNSA-N
• SMILES： O(C(C(=C)C)=O)[C@@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 224.17772
• Monoisotopic Mass: 224.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4.6

Experimental Properties

• PSA: 26.3
• LogP: 3.56650

2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester

Comprehensive Analysis of 2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester (CAS No. 2231-91-6)

The compound 2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, identified by its CAS No. 2231-91-6, is a specialized ester derivative with significant applications in the fragrance and flavor industry. This molecule is characterized by its unique stereochemistry, which contributes to its distinct olfactory properties. The (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl moiety is a key structural feature that enhances its stability and compatibility with various formulations. Researchers and manufacturers often seek this compound for its ability to impart long-lasting aromatic notes, making it a popular choice in perfumery.

In recent years, the demand for sustainable and bio-based ingredients has surged, and 2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester has garnered attention due to its potential for green synthesis. Unlike traditional synthetic fragrances, this compound can be derived from renewable resources, aligning with the global shift toward eco-friendly products. Its low volatility and high stability under varying pH conditions make it an ideal candidate for use in personal care products, such as lotions and shampoos, where longevity and safety are paramount.

The stereochemical complexity of 2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester also makes it a subject of interest in chiral chemistry. The (1R,2S,5R) configuration ensures that the molecule interacts selectively with biological receptors, a property leveraged in the development of advanced delivery systems for cosmetics. This specificity is crucial for achieving targeted effects, such as controlled fragrance release or enhanced skin penetration in topical applications.

Another notable application of this compound is in the food flavoring industry. Its methyl-2-(1-methylethyl)cyclohexyl backbone contributes to a woody, slightly citrusy aroma, which is highly valued in gourmet and artisanal food products. With consumers increasingly favoring natural and clean-label ingredients, the demand for such high-purity esters has grown exponentially. Manufacturers are investing in innovative extraction and purification techniques to meet these expectations while maintaining cost efficiency.

From a technical perspective, the synthesis of 2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester involves esterification reactions under controlled conditions to preserve its stereochemical integrity. Advanced analytical methods, such as GC-MS and NMR spectroscopy, are employed to verify its purity and confirm the absence of undesirable by-products. These rigorous quality control measures ensure that the final product meets the stringent standards required for use in premium consumer goods.

In the context of market trends, this compound is often discussed alongside niche fragrances and custom scent formulations. Perfumers and flavorists appreciate its versatility, as it can be blended with other esters and terpenes to create unique olfactory profiles. The rise of personalized beauty products has further amplified its relevance, with brands leveraging its properties to differentiate their offerings in a competitive market.

Looking ahead, the potential for 2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester in biotechnology applications is being explored. Preliminary studies suggest that its chiral structure could be harnessed for enzyme-catalyzed reactions, opening doors to novel bioprocesses. As the scientific community continues to uncover its multifaceted capabilities, this compound is poised to play a pivotal role in the next generation of functional ingredients.

In summary, 2-Propenoic acid,2-methyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester (CAS No. 2231-91-6) is a remarkable molecule with broad applicability across industries. Its stereochemical precision, sustainability potential, and versatile aromatic properties make it a valuable asset for researchers and manufacturers alike. As consumer preferences evolve, this compound is likely to remain at the forefront of innovation in fragrance, flavor, and beyond.